Tert-butyl ({3-[1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl}methyl)carbamate

• IUPAC Name: tert-butyl N-[[3-[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl]methyl]carbamate
• InChI: InChI=1S/C19H23FN4O4/c1-19(2,3)27-18(26)21-9-15-22-17(23-28-15)13-8-16(25)24(11-13)10-12-4-6-14(20)7-5-12/h4-7,13H,8-11H2,1-3H3,(H,21,26)
• InChI Key: DOCZMULZJVFZFP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=NC(=NO1)C2CC(=O)N(C2)CC3=CC=C(C=C3)F
• Molecular Formula: C19H23FN4O4
• Molecular Weight: 390.4 g/mol

Description

Tert-butyl ({3-[1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl}methyl)carbamate is a useful research compound. Its molecular formula is C19H23FN4O4 and its molecular weight is 390.415. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of related compounds, such as tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, involve condensation reactions between carbamimide and 3-fluorobenzoic acid. These compounds are characterized by techniques like LCMS, NMR, IR, and XRD, showing their structural integrity and potential for further biological evaluation (Sanjeevarayappa et al., 2015).

Biological Evaluation

• Studies have explored the biological activities of similar compounds. For example, derivatives have been evaluated for in vitro antibacterial and anthelmintic activities, demonstrating moderate efficacy in some cases. This highlights the potential therapeutic applications of these compounds in treating infections and parasitic infestations (Sanjeevarayappa et al., 2015).

Molecular Interactions and Properties

• The structural properties and molecular interactions of carbamate derivatives have been investigated through X-ray diffraction studies. These studies reveal the importance of weak intermolecular interactions and aromatic π–π stacking in the formation of three-dimensional architectures, which could influence the compound's biological activity and solubility (Das et al., 2016).

Potential Applications

• Research into compounds with similar structures has indicated a variety of potential applications, ranging from antilipidemic agents to antibacterial and antitumor activities. The synthesis and biological evaluation of these compounds contribute to our understanding of their mechanisms of action and potential therapeutic benefits (Ohno et al., 1999).